Cas no 874592-16-2 (4-amino-2-(5,7-dimethyl-1,3-benzoxazol-2-yl)-6-methylphenol)

• Product Name: 4-amino-2-(5,7-dimethyl-1,3-benzoxazol-2-yl)-6-methylphenol
• CAS No: 874592-16-2
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• CID: 5306986
• Update Time: 2025-06-13

4-amino-2-(5,7-dimethyl-1,3-benzoxazol-2-yl)-6-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-(5,7-dimethyl-1,3-benzoxazol-2-yl)-6-methylphenol

• Inchi： 1S/C16H16N2O2/c1-8-4-10(3)15-13(5-8)18-16(20-15)12-7-11(17)6-9(2)14(12)19/h4-7,19H,17H2,1-3H3
• InChI Key： DETYUHACMILWIO-UHFFFAOYSA-N
• SMILES： C1(O)=C(C)C=C(N)C=C1C1=NC2=CC(C)=CC(C)=C2O1

Additional information on 4-amino-2-(5,7-dimethyl-1,3-benzoxazol-2-yl)-6-methylphenol

4-Amino-2-(5,7-Dimethyl-1,3-benzoxazol-2-yl)-6-methylphenol (CAS No. 874592-16-2): An Overview

4-Amino-2-(5,7-dimethyl-1,3-benzoxazol-2-yl)-6-methylphenol (CAS No. 874592-16-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzoxazole moiety and a phenolic group, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The benzoxazole ring is a well-known heterocyclic system that exhibits a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of this ring in 4-amino-2-(5,7-dimethyl-1,3-benzoxazol-2-yl)-6-methylphenol suggests potential therapeutic applications in these areas. Additionally, the phenolic group is known for its antioxidant properties, which can contribute to the compound's overall biological activity.

Recent studies have highlighted the potential of 4-amino-2-(5,7-dimethyl-1,3-benzoxazol-2-yl)-6-methylphenol in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that 4-amino-2-(5,7-dimethyl-1,3-benzoxazol-2-yl)-6-methylphenol could be a promising lead compound for the development of new drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 4-amino-2-(5,7-dimethyl-1,3-benzoxazol-2-yl)-6-methylphenol has also shown potential as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings underscore the compound's potential as a novel anticancer agent with a favorable therapeutic index.

The structural versatility of 4-amino-2-(5,7-dimethyl-1,3-benzoxazol-2-yl)-6-methylphenol also makes it an attractive candidate for drug design and optimization. Chemists can modify various functional groups within the molecule to enhance its pharmacological properties and improve its drug-like characteristics. For example, substituents on the phenolic ring can be altered to optimize solubility and bioavailability, while modifications to the benzoxazole moiety can fine-tune its binding affinity to specific biological targets.

In conclusion, 4-amino-2-(5,7-dimethyl-1,3-benzoxazol-2-yl)-6-methylphenol (CAS No. 874592-16-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for innovative treatments in various medical fields.